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Compound of Interest

Compound Name: 4'-Piperidinoacetophenone

Cat. No.: B085414 Get Quote

An In-depth Technical Guide to 4'-Piperidinoacetophenone

Introduction
4'-Piperidinoacetophenone is an organic chemical compound featuring a molecular structure

that incorporates both an acetophenone core and a piperidine ring. This unique combination of

functional groups makes it a subject of interest in medicinal chemistry and a versatile

intermediate in organic synthesis. It is recognized for its role as a building block in the creation

of more complex molecules, including various pharmacologically active agents. This guide

provides a comprehensive overview of its molecular structure, physicochemical properties,

synthesis, characterization, and known applications, tailored for researchers, scientists, and

professionals in drug development.

Molecular Structure and Physicochemical
Properties
The structure of 4'-Piperidinoacetophenone consists of an acetophenone molecule where the

hydrogen atom at the para-position (position 4) of the phenyl ring is substituted by a piperidin-

1-yl group.

Chemical Identifiers
The compound is uniquely identified by several standard chemical nomenclature and database

systems.
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Identifier Value

Molecular Formula C₁₃H₁₇NO[1][2][3][4][5]

Molecular Weight 203.28 g/mol [1][2][3][4][5]

CAS Number 10342-85-5[1][2][3][4]

IUPAC Name 1-(4-piperidin-1-ylphenyl)ethanone[4]

Synonyms

1-[4-(1-Piperidinyl)]phenyl]ethanone, p-(1-

Piperidino)acetophenone, N-(4-

acetylphenyl)piperidine[2][4][6]

SMILES CC(=O)c1ccc(cc1)N2CCCCC2[2][4]

InChI
1S/C13H17NO/c1-11(15)12-5-7-13(8-6-12)14-9-

3-2-4-10-14/h5-8H,2-4,9-10H2,1H3[2][5]

InChIKey JCMZZYSPSGHBNM-UHFFFAOYSA-N[2][4][5]

Physicochemical Data
The physical and chemical properties of 4'-Piperidinoacetophenone are summarized below.

Property Value

Appearance Off-white to light yellow solid; yellow flakes[1][6]

Melting Point 85-87 °C[1][2][3][4][5][6]

Boiling Point 341.6°C (rough estimate)[1][6]

Density 1.0156 g/cm³ (rough estimate)[1][6]

pKa 3.59 ± 0.20 (Predicted)[1][6]

Storage Temperature 2-8°C[1][6]

Synthesis and Characterization
The synthesis of 4'-Piperidinoacetophenone is typically achieved through nucleophilic

aromatic substitution, where a leaving group on the 4-position of an acetophenone derivative is
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displaced by piperidine.

Experimental Protocol: Synthesis
A common and effective method for synthesizing 4'-Piperidinoacetophenone is the reaction of

4'-fluoroacetophenone with piperidine.

Materials:

4'-Fluoroacetophenone

Piperidine (excess, ~2-3 equivalents)

Potassium carbonate (K₂CO₃) as a base

Dimethyl sulfoxide (DMSO) as the solvent

Diethyl ether

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 4'-fluoroacetophenone, potassium carbonate, and DMSO.

Addition of Reactant: Add piperidine to the mixture.

Heating: Heat the reaction mixture to 80-100°C and stir for 12-24 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

water.

Extraction: Extract the aqueous mixture with diethyl ether (3x).
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Washing: Combine the organic layers and wash sequentially with saturated sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude product by column chromatography on silica gel or by

recrystallization to yield pure 4'-Piperidinoacetophenone.
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Diagram 1: Synthesis Workflow of 4'-Piperidinoacetophenone
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Diagram 2: Workflow for Chalcone Synthesis
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Diagram 3: Logical Pathway of Ergosterol Biosynthesis Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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